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Compound of Interest

Compound Name: Choline tosylate

Cat. No.: B1631491

An In-depth Technical Guide to Choline Tosylate for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive overview of choline tosylate, a compound of
interest in pharmaceutical research and development. It covers its chemical properties,
synthesis, and mechanism of action, presenting detailed information for scientists and
professionals in the field.

Core Chemical and Physical Properties

Choline tosylate, also known as choline p-toluenesulfonate, is a quaternary ammonium salt.[1]
[2] Its fundamental properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1631491?utm_src=pdf-interest
https://www.benchchem.com/product/b1631491?utm_src=pdf-body
https://www.benchchem.com/product/b1631491?utm_src=pdf-body
https://www.benchchem.com/product/b1631491?utm_src=pdf-body
https://chemdad.com/index.php?c=article&id=18216
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1254402_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 55357-38-5 [31[4]

Molecular Formula C12H21NO4S [3]

Molecular Weight 275.36 g/mol [31[4]
2-hydroxy-N,N,N-

IUPAC Name trimethylethanaminium 4- [5]
methylbenzenesulfonate

Melting Point 95 °C [5][6]

Canonical SMILES

CC1=CC=C(C=C1)S(=0)(=0)
[O-].C--INVALID-LINK--

[3]7]

(c)cco
DVGVMQVOCINXNJI-

INChl Key [51[7]
UHFFFAOYSA-M

Appearance White crystalline solid [1][8]
Soluble in water. Slightly

Solubility soluble in DMSO and [2][8]

Methanol.

Storage Conditions

Store at 2°C - 8°C under an

inert gas (e.g., Nitrogen).

[1]14]

Experimental Protocol: Synthesis of Choline

Tosylate

A common method for the synthesis of choline tosylate involves the reaction of methyl

tosylate with N,N-dimethylethanolamine.[1][9][10] The following protocol is based on
established procedures.[1][9][10]

Materials and Equipment:

e 500 mL reactor
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e Dropping funnel

o Stirring apparatus

« Filtration equipment

e Vacuum drying oven

» Methyl tosylate (50 g, 268.5 mmol)

e N,N-dimethylethanolamine (25.1 g, 281.6 mmol)

o Acetone (approx. 325 mL)

o High-Performance Liquid Chromatography (HPLC) for monitoring

Procedure:

e Charge a 500 mL reactor with 50 g of methyl tosylate and 100 mL of acetone at 25 °C.[1][9]
o Prepare a solution of 25.1 g of N,N-dimethylethanolamine in 50.3 g of acetone.[1][9]

o Continuously add the N,N-dimethylethanolamine solution to the reactor over 3 hours at a
constant temperature of 25 °C.[1][9]

» Rinse the dropping funnel with additional acetone and add it to the reaction mixture.[1][9]
« Stir the reaction mixture at 25 °C for 20 hours.[1][9][10]

» Monitor the reaction progress by HPLC until the concentration of methyl tosylate is below
500 ppm.[1][9]

e Once the reaction is complete, cool the resulting suspension to 0 °C over 150 minutes.[1][9]
 Stir the suspension at 0 °C for an additional 60 minutes.[1][9]
o Collect the product by filtration.[1][9]

e Wash the collected solid twice with 175 mL of acetone.[1][9]
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¢ Dry the product under vacuum at 25 °C to yield choline tosylate as a white crystalline solid
(Expected yield: ~73.1 g, 99%).[1][9]
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Reactants & Solvent

Acetone Methyl Tosylate N,N-Dimethyl- Acetone
(100 mL) (50g) ethanolamine (25.1g) (50.3g)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://buildingblock.bocsci.com/product/choline-tosylate-cas-55357-38-5-320875.html
https://www.guidechem.com/encyclopedia/choline-tosylate-dic24824.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1254402.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1254402.htm
https://www.benchchem.com/product/b1631491#choline-tosylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1631491#choline-tosylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1631491#choline-tosylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1631491#choline-tosylate-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

